Cas no 61852-63-9 (Benzene, 1,4-bis(1-phenylethyl)-)

Benzene, 1,4-bis(1-phenylethyl)- structure
61852-63-9 structure
Product Name:Benzene, 1,4-bis(1-phenylethyl)-
CAS No:61852-63-9
MF:C22H22
MW:286.410086154938
CID:464691
PubChem ID:631987
Update Time:2025-04-19

Benzene, 1,4-bis(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-bis(1-phenylethyl)-
    • 1,4-bis(1-phenylethyl)benzene
    • DTXSID40348195
    • 61852-63-9
    • Inchi: 1S/C22H22/c1-17(19-9-5-3-6-10-19)21-13-15-22(16-14-21)18(2)20-11-7-4-8-12-20/h3-18H,1-2H3
    • InChI Key: LSHZJRDKMOFRSQ-UHFFFAOYSA-N
    • SMILES: C(C)(C1C=CC=CC=1)C1C=CC(=CC=1)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.17226
  • Monoisotopic Mass: 286.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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